1,6-Dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid

• Molecular Formula: C6H5N3O2
• Molecular Weight: 151.12 g/mol
• IUPAC Name: 1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid
• InChI: InChI=1S/C6H5N3O2/c10-6(11)4-1-3-2-7-9-5(3)8-4/h1-2H,(H,10,11)(H2,7,8,9)
• InChI Key: QFPWHONBFHDKLV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC2=C1C=NN2)C(=O)O

Description

1,6-Dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C6H5N3O2 and its molecular weight is 151.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylate (1.328 mmol, 0.238 g) was dissolved in ethanol (10 ml). Cesium carbonate (2.66 mmol, 0.866 g) dissolved in water (2 ml) was added and the resulting mixture was stirred at RT for a day after which more cesium carbonate (2.66 mmol, 0.866 g) dissolved in water (2 ml) was added. The temperature was raised to 80° C. for 7 h. Ethanol was evaporated and the residue was diluted with water. pH was adjusted to 4 with 2 M HCl and extracted three times with EtOAc and washed with water. The combined organics were dried, filtered and evaporated. 0.041 g of the title compound was obtained. LC-MS [M+1]: 152.